Cas no 625108-11-4 (methyl (1S,3R)-3-aminocyclopentane-1-carboxylate)

methyl (1S,3R)-3-aminocyclopentane-1-carboxylate structure
625108-11-4 structure
Product Name:methyl (1S,3R)-3-aminocyclopentane-1-carboxylate
CAS No:625108-11-4
MF:C7H13NO2
MW:143.183622121811
CID:956766
PubChem ID:45089124
Update Time:2025-04-19

methyl (1S,3R)-3-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1S,3R)- (9CI)
    • methyl (1S,3R)-3-aminocyclopentane-1-carboxylate
    • AG-G-29656
    • CTK1I9192
    • Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1S,3R)-
    • SureCN2392499
    • EN300-189120
    • 625108-11-4
    • Methyl cis-3-Aminocyclopentanecarboxylate
    • (1S,3R)-3-aminocyclopentanecarboxylic acid methyl ester
    • SCHEMBL2392499
    • (1S,3R)-3-amino-cyclopentanecarboxylic acid methyl ester
    • DTXSID20666400
    • MLVGJFMHFIQWQZ-NTSWFWBYSA-N
    • Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1R,3S)-rel- (9CI)
    • DB-230810
    • Cyclopentanecarboxylic acid,3-amino-,methyl ester,(1S,3R)-(9ci)
    • 765255-91-2
    • AKOS006340641
    • (1S,3R)-Methyl 3-aminocyclopentanecarboxylate
    • Inchi: 1S/C7H13NO2/c1-10-7(9)5-2-3-6(8)4-5/h5-6H,2-4,8H2,1H3/t5-,6+/m0/s1
    • InChI Key: MLVGJFMHFIQWQZ-NTSWFWBYSA-N
    • SMILES: O(C)C([C@H]1CC[C@H](C1)N)=O

Computed Properties

  • Exact Mass: 143.09500
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32000
  • LogP: 0.98710

methyl (1S,3R)-3-aminocyclopentane-1-carboxylate Pricemore >>

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